4-(Dimethoxymethyl)benzenecarbothioamide
Description
4-(Dimethoxymethyl)benzenecarbothioamide , also known as benzothiamide , is a chemical compound with the molecular formula C7H7NS and a molecular weight of 137.202 g/mol . Its IUPAC Standard InChI is InChI=1S/C7H7NS/c8-7(9)6-4-2-1-3-5-6/h1-5H, (H2,8,9) . The compound’s structure consists of a benzene ring attached to a thioamide functional group. Other names for this compound include benzamide, thio- , benzothiamide , benzothioamide , thiobenzamide , phenylthioamide , and tiobenzamide .
Molecular Structure Analysis
The molecular structure of 4-(Dimethoxymethyl)benzenecarbothioamide consists of a benzene ring with a thioamide group attached. The compound’s chemical formula is C7H7NS . For a visual representation, refer to the computed 3D structure or the 2D Mol file provided in the sources .
Scientific Research Applications
Synthetic Fuel Production
4-(Dimethoxymethyl)benzenecarbothioamide: has potential applications in the production of synthetic fuels. It can be involved in the hydrogen-efficient non-oxidative transformation of methanol into dimethoxymethane (DMM), a promising synthetic fuel enabling clean combustion . This process is usually carried out over a bifunctional Cu/zeolite catalyst in a continuous gas-phase fixed bed reactor, highlighting the compound’s role in innovative fuel synthesis methods.
Organic Synthesis Building Block
As a chemical with a unique structure, 4-(Dimethoxymethyl)benzenecarbothioamide serves as a building block in organic synthesis . Its molecular structure allows for various chemical reactions, making it a versatile reagent for synthesizing a wide range of organic compounds, including pharmaceuticals and polymers.
Biological Studies
In biological research, 4-(Dimethoxymethyl)benzenecarbothioamide could be used to study protein interactions and enzyme kinetics. Its structural properties may allow it to bind to specific proteins or enzymes, thereby helping in the understanding of biological pathways and processes .
Medicinal Chemistry
This compound may find applications in medicinal chemistry, particularly in the design and development of new drugs. Its molecular framework can be modified to create novel compounds with potential therapeutic effects .
Materials Science
In materials science, 4-(Dimethoxymethyl)benzenecarbothioamide could be used in the development of new materials with specific properties, such as enhanced durability or conductivity . Its molecular structure could be incorporated into polymers or other materials to impart desired characteristics.
Environmental Science
The compound’s potential role in environmental science could be in the development of environmentally friendly materials or chemicals. It might be used to create biodegradable plastics or as a safer alternative to more toxic chemicals in various industrial processes .
properties
IUPAC Name |
4-(dimethoxymethyl)benzenecarbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c1-12-10(13-2)8-5-3-7(4-6-8)9(11)14/h3-6,10H,1-2H3,(H2,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPPFIPDWDFZSAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=C(C=C1)C(=S)N)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Dimethoxymethyl)benzenecarbothioamide | |
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